Cas no 118409-54-4 (Propanedinitrile,2-[(3,4-dihydroxy-5-methoxyphenyl)methylene]-)

• Product Name: Propanedinitrile,2-[(3,4-dihydroxy-5-methoxyphenyl)methylene]-
• CAS No: 118409-54-4
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 1210945
• PubChem ID: 667645
• Update Time: 2025-04-20

Propanedinitrile,2-[(3,4-dihydroxy-5-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(3,4-dihydroxy-5-methoxyphenyl)methylene]-
• Propanedinitrile,[(3,4-dihydroxy-5-methoxyphenyl)methylene]- (9CI)
• AG 34
• AG 34 (pharmaceutical)
• Tyrphostin AG 34
• NCGC00094427-02
• SCHEMBL3459584
• AKOS024319659
• NCGC00094427-01
• AG-34
• Oprea1_550548
• Lopac-T-6318
• SR-01000076166
• 2-(3,4-Dihydroxy-5-methoxybenzylidene)malononitrile
• T 6318
• 118409-54-4
• Tyrphostin A24
• benzylidenemalononitrile (BMN) deriv. 24
• EU-0101169
• NCGC00016036-01
• 2-[(3,4-dihydroxy-5-methoxyphenyl)methylene]malononitrile
• 2-[(3,4-dihydroxy-5-methoxyphenyl)methylidene]propanedinitrile
• CHEMBL80155
• BDBM4340
• Lopac0_001169
• (3,4-Dihydroxy-5-methoxybenzylidene)malononitrile
• NCGC00016036-03
• CCG-205243
• NCGC00016036-02
• SR-01000076166-1

• Inchi： 1S/C11H8N2O3/c1-16-10-4-7(2-8(5-12)6-13)3-9(14)11(10)15/h2-4,14-15H,1H3
• InChI Key： DWZFIFZYMHNRRV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C(\C#N)/C#N)=C1)O)O

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 97.27